Cas no 1805276-74-7 (3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile)

3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with chloro, difluoromethyl, aminomethyl, and acetonitrile functional groups. Its structural complexity enables applications in pharmaceutical and agrochemical research, particularly as a key intermediate in synthesizing biologically active molecules. The presence of both electron-withdrawing (chloro, difluoromethyl) and electron-donating (aminomethyl) groups enhances its reactivity, facilitating selective modifications. The acetonitrile moiety further expands its utility in cyclization and coupling reactions. This compound is valued for its stability under standard conditions and compatibility with diverse synthetic protocols, making it a practical choice for developing novel therapeutics or crop protection agents.
3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile structure
1805276-74-7 structure
Product Name:3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile
CAS No:1805276-74-7
MF:C9H8ClF2N3
MW:231.629727363586
CID:4873652
Update Time:2025-05-22

3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile
    • Inchi: 1S/C9H8ClF2N3/c10-7-3-5(1-2-13)6(4-14)8(15-7)9(11)12/h3,9H,1,4,14H2
    • InChI Key: JCKWVZBABQIXFH-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CC#N)=C(CN)C(C(F)F)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 253
  • XLogP3: 1
  • Topological Polar Surface Area: 62.7

3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029045232-1g
3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile
1805276-74-7 97%
1g
$1,490.00 2022-04-01

3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile Related Literature

Additional information on 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile

3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805276-74-7)

The compound 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805276-74-7) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in chemical synthesis.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic processes. The presence of multiple functional groups—namely the amino methyl group, chlorine atom, difluoromethyl group, and acetonitrile moiety—contributes to its diverse reactivity and potential applications in areas such as agrochemicals, pharmaceuticals, and materials science.

One of the most promising applications of 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile lies in its role as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a precursor for the development of novel insecticides with enhanced efficacy and reduced environmental impact. The incorporation of fluorine atoms into its structure enhances its stability and bioavailability, making it an attractive candidate for further exploration in agrochemical research.

In the pharmaceutical sector, this compound has shown potential as a building block for designing drugs targeting specific biological pathways. The amino methyl group facilitates interactions with biological systems, while the chlorine and difluoromethyl groups contribute to molecular diversity and selectivity. Recent studies have highlighted its ability to modulate enzyme activity, suggesting its utility in drug discovery programs aimed at treating various diseases, including cancer and infectious disorders.

The structural complexity of 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile also makes it a valuable tool in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the development of new catalysts for organic transformations. Moreover, its electronic properties render it suitable for applications in optoelectronic materials, where precise control over molecular architecture is crucial.

From a synthetic perspective, the preparation of this compound involves a series of well-defined steps that highlight modern synthetic techniques. The introduction of the amino methyl group via reductive amination and the subsequent fluorination steps exemplify the precision required in constructing such complex molecules. These methods not only ensure high yields but also minimize environmental impact by employing eco-friendly reagents and conditions.

In conclusion, 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805276-74-7) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in advancing both scientific knowledge and practical innovations.

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